Cas no 118399-22-7 (Nodularin)

• Product Name: Nodularin
• CAS No: 118399-22-7
• MF: C₄₁H₆₀N₈O₁₀
• MW: 824.962710380554
• MDL: MFCD16659855
• CID: 156523
• Update Time: 2025-04-19

Nodularin Chemical and Physical Properties

Names and Identifiers

• Cyclo[(2S,3S,4E,6E,8S,9S)-3-amino-9-methoxy-2,6,8-trimethyl-10-phenyl-4,6-decadienoyl-D-g-glutamyl-(2Z)-2-(methylamino)-2-butenoyl-(3S)-3-methyl-D-b-aspartyl-L-arginyl]
• Nodularin
• Nodularin solution
• 1,4,8,11,15-Pentaazacyclononadecane,cyclic peptide
• Nodularin-R solution
• IXBQSRWSVIBXNC-HSKGSTCASA-N
• Nodularin, Nodularia spumigena
• Nodularin,1,4,8,11,15-Pentaazacyclononadecane, cyclic peptide
• 1,4,8,11,15-PENTAAZACYCLONONADECANE, CYCLIC PEPTIDE DERIVATIVE
• tyl-l-arginyl-(2s,3s,4e,6e,8s,9s)-4,5,6,7-tetradehydro-9-methoxy-2,6,8-trimeth
• yl-10-phenyl-3-aminodecanoyl-d-gamma-glutamyl)
• 1,4,8,11,15-Pentaazacyclononadecane, cyclic peptide

• MDL： MFCD16659855
• Inchi： 1S/C41H60N8O10/c1-8-31-38(54)48-34(40(57)58)26(5)36(52)46-29(15-12-20-44-41(42)43)37(53)45-28(25(4)35(51)47-30(39(55)56)18-19-33(50)49(31)6)17-16-23(2)21-24(3)32(59-7)22-27-13-10-9-11-14-27/h8-11,13-14,16-17,21,24-26,28-30,32,34H,12,15,18-20,22H2,1-7H3,(H,45,53)(H,46,52)(H,47,51)(H,48,54)(H,55,56)(H,57,58)(H4,42,43,44)/b17-16+,23-21+,31-8-/t24-,25-,26-,28-,29-,30+,32-,34+/m0/s1
• InChI Key： IXBQSRWSVIBXNC-HSKGSTCASA-N
• SMILES： O(C)[C@@H](CC1C=CC=CC=1)[C@@H](C)/C=C(\C)/C=C/[C@H]1[C@H](C)C(N[C@@H](C(=O)O)CCC(N(C)/C(=C\C)/C(N[C@@H](C(=O)O)[C@H](C)C(N[C@H](C(N1)=O)CCC/N=C(\N)/N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 824.44300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 59
• Rotatable Bond Count: 13
• Complexity: 1620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 216
• XLogP3: 1.7

Experimental Properties

• Color/Form: Not available
• Flash Point: 11℃
• Solubility: methanol: 2 mg/mL Further dilute to 10% (v/v) methanol. Store solutions at −20°C for up to six months.
• PSA: 282.44000
• LogP: 3.62660

Nodularin Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-38-39/23/24/25-11-43-36/37/38-26/27/28
• Safety Instruction： 36/37-45
• RTECS：GU2294250
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides